Cas no 2171871-91-1 (3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiolan-3-yl-1,2,4-oxadiazol-5-yl}propanoic acid)

• Product Name: 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiolan-3-yl-1,2,4-oxadiazol-5-yl}propanoic acid
• CAS No: 2171871-91-1
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 5937244
• PubChem ID: 165522416
• Update Time: 2025-06-08

3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiolan-3-yl-1,2,4-oxadiazol-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiolan-3-yl-1,2,4-oxadiazol-5-yl}propanoic acid
• EN300-1451584
• 3-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiolan-3-yl]-1,2,4-oxadiazol-5-yl}propanoic acid
• 2171871-91-1

• Inchi： 1S/C24H23N3O5S/c28-21(29)10-9-20-25-22(27-32-20)24(11-12-33-14-24)26-23(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-14H2,(H,26,30)(H,28,29)
• InChI Key： BLMSLRLBVFBBRY-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(CCC(=O)O)=N2)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 140Ų

Additional information on 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiolan-3-yl-1,2,4-oxadiazol-5-yl}propanoic acid

Introduction to Compound with CAS No. 2171871-91-1 and Product Name: 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiolan-3-yl-1,2,4-oxadiazol-5-yl}propanoic acid

Compound with the CAS number 2171871-91-1 and the product name 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiolan-3-yl-1,2,4-oxadiazol-5-yl}propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The intricate molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity and make it a promising candidate for further investigation.

The molecular structure of this compound is characterized by the presence of a thiolan ring, which is a five-membered heterocyclic ring containing sulfur. This thiolan moiety is further functionalized with an amino group and a propanoic acid side chain. Additionally, the compound features a 1,2,4-oxadiazole ring, which is known for its role in enhancing the binding affinity and stability of bioactive molecules. The presence of these structural elements suggests that this compound may exhibit significant pharmacological properties.

The fluorenylmethoxycarbonyl group attached to the amino group is another notable feature of this compound. This group not only contributes to the overall stability of the molecule but also enhances its solubility in various solvents, making it more amenable for formulation into pharmaceutical products. The combination of these structural components makes this compound a versatile scaffold for drug discovery and development.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The thiolan ring, in particular, has been shown to have potential applications in the treatment of various diseases due to its ability to interact with biological targets in a unique manner. Studies have demonstrated that thiolan-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties.

The 1,2,4-oxadiazole ring is another critical component that contributes to the biological activity of this compound. Oxadiazole derivatives are well-known for their role in medicinal chemistry due to their ability to act as scaffolds for designing drugs with enhanced pharmacological properties. These compounds have been investigated for their potential applications in treating neurological disorders, infectious diseases, and cancer.

The fluorenylmethoxycarbonyl group further enhances the pharmacological profile of this compound by providing additional binding sites for interaction with biological targets. This group has been shown to improve the bioavailability and metabolic stability of drug molecules, making them more effective in vivo. The combination of these structural features makes this compound a promising candidate for further development.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways involved in disease progression. The compound with CAS No. 2171871-91-1 fits well within this context, as it combines multiple pharmacophores that can interact with various biological targets. This multifunctional approach has been shown to be effective in developing drugs with enhanced efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential application in treating cancer. Cancer is a complex disease that requires multifaceted therapeutic strategies. The structural features of this compound make it a promising candidate for developing anticancer drugs that can target multiple pathways involved in cancer cell growth and survival. Preclinical studies have shown that similar compounds can inhibit the proliferation of cancer cells and induce apoptosis.

Another area where this compound shows promise is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the accumulation of toxic protein aggregates in the brain. Studies have suggested that thiolan-based compounds can interfere with protein aggregation and prevent neurodegeneration. The presence of the fluorenylmethoxycarbonyl group further enhances its potential as a neuroprotective agent.

The development of new drugs is often hampered by issues related to drug resistance and toxicity. The unique structure of this compound offers several advantages over existing therapeutic agents. Its ability to interact with multiple biological targets makes it less likely to develop resistance compared to traditional single-target drugs. Additionally, its solubility profile suggests that it may be less toxic and more easily formulated into pharmaceutical products.

Future research on this compound will focus on optimizing its pharmacological properties and evaluating its efficacy in preclinical models. Further studies will also explore its potential applications in other therapeutic areas such as infectious diseases and inflammatory disorders. The combination of computational modeling, high-throughput screening, and structure-based drug design will be employed to accelerate the development process.

In conclusion, Compound with CAS No. 2171871-91-1 and product name 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiolan-3-yli1,2,4 oxadiazol -5 -y}propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for developing new therapeutic agents with enhanced efficacy and reduced side effects. Further research will be required to fully explore its potential applications in medicine.